Cas no 2228664-98-8 (O-2-(5-methylpyridin-3-yl)ethylhydroxylamine)

• Product Name: O-2-(5-methylpyridin-3-yl)ethylhydroxylamine
• CAS No: 2228664-98-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6109635
• PubChem ID: 165614822
• Update Time: 2025-07-18

O-2-(5-methylpyridin-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-methylpyridin-3-yl)ethylhydroxylamine
• EN300-1818029
• 2228664-98-8
• O-[2-(5-methylpyridin-3-yl)ethyl]hydroxylamine

• Inchi： 1S/C8H12N2O/c1-7-4-8(2-3-11-9)6-10-5-7/h4-6H,2-3,9H2,1H3
• InChI Key： GWVJZICSCCCNEY-UHFFFAOYSA-N
• SMILES： O(CCC1C=NC=C(C)C=1)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(5-methylpyridin-3-yl)ethylhydroxylamine

Introduction to O-2-(5-methylpyridin-3-yl)ethylhydroxylamine (CAS No. 2228664-98-8)

O-2-(5-methylpyridin-3-yl)ethylhydroxylamine, with the CAS number 2228664-98-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and an ethylhydroxylamine moiety. These structural elements contribute to its chemical reactivity and biological activity, making it a valuable candidate for various therapeutic applications.

The synthesis of O-2-(5-methylpyridin-3-yl)ethylhydroxylamine typically involves multi-step organic reactions, including the formation of the pyridine ring and the introduction of the hydroxylamine group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, which is crucial for both academic research and industrial applications. The compound's stability under various conditions, such as temperature and pH, has also been extensively studied to ensure its reliability in different experimental settings.

In the realm of medicinal chemistry, O-2-(5-methylpyridin-3-yl)ethylhydroxylamine has shown promising activity as a potential therapeutic agent. One of the key areas of interest is its role as a modulator of oxidative stress. Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Studies have demonstrated that O-2-(5-methylpyridin-3-yl)ethylhydroxylamine can effectively scavenge ROS and protect cells from oxidative damage, making it a potential candidate for the development of novel antioxidants.

Beyond its antioxidant properties, O-2-(5-methylpyridin-3-yl)ethylhydroxylamine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to stimuli such as pathogens, damaged cells, or irritants. Chronic inflammation is associated with numerous chronic diseases and can exacerbate existing conditions. Research has shown that O-2-(5-methylpyridin-3-yl)ethylhydroxylamine can inhibit key inflammatory pathways, such as the nuclear factor-kappa B (NF-κB) pathway, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of O-2-(5-methylpyridin-3-yl)ethylhydroxylamine have been another focus of recent studies. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have indicated that O-2-(5-methylpyridin-3-yl)ethylhydroxylamine exhibits favorable pharmacokinetic profiles, with good bioavailability and low toxicity. These properties make it an attractive candidate for further development into drug candidates.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While clinical trials for O-2-(5-methylpyridin-3-yl)ethylhydroxylamine are still in their early stages, preliminary results are encouraging. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses and shows promising therapeutic effects in preclinical models of various diseases. These findings have paved the way for more advanced clinical trials to further assess its potential as a therapeutic agent.

In addition to its direct therapeutic applications, O-2-(5-methylpyridin-3-yl)ethylhydroxylamine has also been explored as a tool in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable probe for understanding disease mechanisms and identifying new drug targets. For instance, studies have used this compound to investigate the role of oxidative stress in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The insights gained from these studies can inform the development of more targeted therapies.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Research on the environmental fate and behavior of O-2-(5-methylpyridin-3-yl)ethylhydroxylamine has shown that it degrades rapidly under natural conditions, minimizing its potential for environmental accumulation and toxicity. This characteristic is particularly important for compounds that may be used on a large scale in pharmaceutical or industrial applications.

In conclusion, O-2-(5-methylpyridin-3-yl)ethylhydroxylamine (CAS No. 2228664-98-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including antioxidant and anti-inflammatory properties. Ongoing research continues to uncover new applications and optimize its therapeutic potential, making it an exciting area of study for both academic researchers and industry professionals.